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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-4-
methylpentanal
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal information for 2-Ethyl-4-
methylpentanal (CAS No. 10349-95-8). Adherence to these guidelines is essential for

ensuring laboratory safety and operational integrity.

Chemical Identification and Physical Properties
Property Value

CAS Number 10349-95-8[1][2][3][4][5][6]

Molecular Formula C8H16O[1][2][4][5]

Molecular Weight 128.21 g/mol [1][2]

Boiling Point 156.7°C at 760 mmHg[1][4]

Flash Point 48°C[1][4]

Density 0.808 g/cm³[4]

Refractive Index 1.408[1][4]
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Hazard Identification and GHS Classification
2-Ethyl-4-methylpentanal is classified as a hazardous chemical. The following table

summarizes its GHS classification.

GHS Classification Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor[2]

Skin irritation (Category 2) H315: Causes skin irritation[2]

Serious eye irritation (Category 2A) H319: Causes serious eye irritation[2]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[2]

Signal Word: Warning

Hazard Pictograms:

alt text

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-Ethyl-4-methylpentanal.
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Protection Type Minimum Requirement

Eye/Face Protection

Tightly fitting safety goggles with side-shields

(conforming to EN 166 (EU) or NIOSH (US)

standards).[1]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

Nitrile rubber, Neoprene) inspected prior to use.

A flame-retardant lab coat or chemical-resistant

apron is required.[1]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood. If exposure limits

are exceeded or irritation is experienced, a full-

face respirator with an appropriate organic

vapor cartridge is necessary.[1]

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Wash and dry hands after use. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.[1]

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if skin irritation occurs.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1]

Spill and Leak Procedures
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.

Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).

Don Appropriate PPE: Wear the minimum required PPE as outlined in Section 3.

Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to dike the spill.
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Absorb the Spill: Carefully apply the absorbent material to the spill, working from the outside

in.

Collect and Dispose: Scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and

water.

Report the Spill: Report the incident to the appropriate environmental health and safety

personnel.

Handling and Storage
Proper handling and storage are crucial for maintaining the chemical's integrity and preventing

accidents.

Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[7] Wear

suitable protective clothing.[7] Avoid contact with skin and eyes.[7] Use non-sparking tools.[7]

Prevent fire caused by electrostatic discharge.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep

away from heat, sparks, and open flames. Store apart from incompatible materials such as

oxidizing agents.

Disposal Plan
Dispose of 2-Ethyl-4-methylpentanal and its containers in accordance with all local, state, and

federal regulations.

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to

sewer systems.[1]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning.[1] Alternatively, the packaging can be punctured to make it unusable for

other purposes and then disposed of in a sanitary landfill.[1]
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Visual Workflow Guides
The following diagrams illustrate key operational workflows for handling 2-Ethyl-4-
methylpentanal.
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Workflow for Handling 2-Ethyl-4-methylpentanal

Preparation
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Click to download full resolution via product page

Caption: Standard Operating Procedure for 2-Ethyl-4-methylpentanal.
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Chemical Spill Response Workflow
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Caption: Emergency Response for a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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